Cas no 58698-89-8 (Triethoxy(3-isothiocyanatopropyl)silane)
58698-89-8 structure
Product Name:Triethoxy(3-isothiocyanatopropyl)silane
CAS No:58698-89-8
MF:C10H21NO3SSi
MW:263.429142713547
MDL:MFCD02912826
CID:371855
PubChem ID:194068
Update Time:2025-04-19
Triethoxy(3-isothiocyanatopropyl)silane Chemical and Physical Properties
Names and Identifiers
-
- Silane,triethoxy(3-isothiocyanatopropyl)-
- triethoxy(3-isothiocyanatopropyl)silane
- 58698-89-8
- 3-Itcps
- 3-Isothiocyanatopropyltriethoxysilane
- Silane, triethoxy(3-isothiocyanatopropyl)-, (6R-(6alpha,7alpha,7(R*)))-
- Triethoxy(3-Isothicyanatopropyl)Silane
- SCHEMBL551639
- MFCD02912826
- Silane, triethoxy(3-isothiocyanatopropyl)-
- DTXSID80207393
- Triethoxy(3-isothiocyanatopropyl)silane
-
- MDL: MFCD02912826
- Inchi: 1S/C10H21NO3SSi/c1-4-12-16(13-5-2,14-6-3)9-7-8-11-10-15/h4-9H2,1-3H3
- InChI Key: SHIJTLJNEIRZOO-UHFFFAOYSA-N
- SMILES: S=C=NCCC[Si](OCC)(OCC)OCC
Computed Properties
- Exact Mass: 263.10123
- Monoisotopic Mass: 263.10114124g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 10
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 72.1Ų
Experimental Properties
- Density: 1.0±0.1 g/cm3
- Boiling Point: 290.8±23.0 °C at 760 mmHg
- Flash Point: 129.7±22.6 °C
- PSA: 40.05
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
Triethoxy(3-isothiocyanatopropyl)silane Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Triethoxy(3-isothiocyanatopropyl)silane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB254789-50 g |
3-Isothiocyanatopropyltriethoxysilane |
58698-89-8 | 50 g |
€770.00 | 2023-07-20 | ||
| abcr | AB254789-100 g |
3-Isothiocyanatopropyltriethoxysilane |
58698-89-8 | 100 g |
€1,280.00 | 2023-07-20 | ||
| AK Scientific | AMTGC241-250mg |
Triethoxy(3-isothiocyanatopropyl)silane |
58698-89-8 | 95% | 250mg |
$69 | 2025-02-18 | |
| AK Scientific | AMTGC241-1g |
Triethoxy(3-isothiocyanatopropyl)silane |
58698-89-8 | 95% | 1g |
$147 | 2025-02-18 | |
| AK Scientific | AMTGC241-5g |
Triethoxy(3-isothiocyanatopropyl)silane |
58698-89-8 | 95% | 5g |
$447 | 2025-02-18 | |
| TRC | T797700-100mg |
Triethoxy(3-isothiocyanatopropyl)silane |
58698-89-8 | 100mg |
$ 58.00 | 2023-09-05 | ||
| TRC | T797700-250mg |
Triethoxy(3-isothiocyanatopropyl)silane |
58698-89-8 | 250mg |
$ 81.00 | 2023-09-05 | ||
| TRC | T797700-500mg |
Triethoxy(3-isothiocyanatopropyl)silane |
58698-89-8 | 500mg |
$ 121.00 | 2023-09-05 | ||
| abcr | AB254789-50g |
3-Isothiocyanatopropyltriethoxysilane; . |
58698-89-8 | 50g |
€770.00 | 2024-04-17 | ||
| abcr | AB254789-100g |
3-Isothiocyanatopropyltriethoxysilane; . |
58698-89-8 | 100g |
€1280.00 | 2024-04-17 |
Triethoxy(3-isothiocyanatopropyl)silane Related Literature
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
-
Matthew A. Barrett,Marcus Trapp,Wiebke Lohstroh,Tilo Seydel,Jacques Ollivier,Matthias Ballauff,Norbert A. Dencher,Thomas Hauß Soft Matter, 2016,12, 1444-1451
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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